Cas no 1001465-98-0 (1-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-2-one)

1-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-2-one structure
1001465-98-0 structure
Product Name:1-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-2-one
CAS No:1001465-98-0
MF:C8H11ClN2O
MW:186.638740777969
MDL:MFCD03885076
CID:1125425
PubChem ID:3806122
Update Time:2025-04-20

1-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chloro-3,5-dimethylpyrazol-1-yl)propan-2-one
    • SBB022580
    • 1-(4-chloro-3,5-dimethyl-1h-pyrazol-1-yl)acetone
    • 1-(4-Chloro-3,5-dimethylpyrazol-1-yl)-propan-2-one
    • 1-(4-chloro-3,5-dimethylpyrazolyl)acetone
    • AC1MWWBY
    • CTK3J8588
    • MolPort-000-892-057
    • STK312615
    • 5-BROMO-2-MORPHOLINOCARBONYLPYRIDINE
    • AKOS B022220
    • VITAS-BB TBB006974
    • ART-CHEM-BB B022220
    • CHEMBRDG-BB 5907490
    • 1-(4-CHLORO-3,5-DIMETHYL-PYRAZOL-1-YL)-PROPAN-2-ONE
    • 1-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)acetone(SALTDATA: FREE)
    • 1-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-2-one
    • BQB46598
    • EN300-229948
    • 2-Propanone, 1-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-
    • DTXSID00396692
    • 1001465-98-0
    • AKOS000311427
    • CS-0240760
    • BBL038833
    • MDL： MFCD03885076
    • Inchi： 1S/C8H11ClN2O/c1-5(12)4-11-7(3)8(9)6(2)10-11/h4H2,1-3H3
    • InChI Key： GPRISQWWWQHPQJ-UHFFFAOYSA-N
    • SMILES： ClC1C(C)=NN(CC(C)=O)C=1C

Computed Properties

  • Exact Mass: 186.05600
  • Monoisotopic Mass: 186.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89000
  • LogP: 1.74230

1-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-2-one Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-2-one Pricemore >>

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